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Compound of Interest

Compound Name: IRAK inhibitor 6

Cat. No.: B608127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and handling of

IRAK Inhibitor 6, a potent and selective inhibitor of Interleukin-1 Receptor-Associated Kinase

4 (IRAK-4). The provided protocols and guidelines are intended to ensure optimal performance

and reproducibility in research applications.

Introduction
IRAK Inhibitor 6 is a small molecule inhibitor targeting IRAK-4, a critical serine/threonine

kinase in the Toll-like receptor (TLR) and Interleukin-1 receptor (IL-1R) signaling pathways.[1]

[2][3] By inhibiting IRAK-4, this compound effectively blocks the downstream activation of

nuclear factor-kappaB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which

are crucial for the production of pro-inflammatory cytokines.[4][5][6] Its selective action makes it

a valuable tool for studying inflammatory and autoimmune diseases.

Chemical Properties:

Molecular Formula: C₂₀H₂₀N₄O₃S[1][4]

Molecular Weight: 396.46 g/mol [1][4]

CAS Number: 1042672-97-8[1]
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IRAK-4 Signaling Pathway
IRAK-4 plays a pivotal role in the innate immune response. Upon activation of TLRs or IL-1Rs

by their respective ligands, the adaptor protein MyD88 recruits IRAK-4, which in turn

phosphorylates and activates IRAK-1.[7][8] Activated IRAK-1 dissociates from the receptor

complex and interacts with TNF receptor-associated factor 6 (TRAF6), an E3 ubiquitin ligase.

This interaction triggers a signaling cascade that ultimately leads to the activation of

transcription factors like NF-κB and AP-1, driving the expression of inflammatory genes.[7][9]
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Caption: IRAK-4 signaling cascade and the inhibitory action of IRAK Inhibitor 6.
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Solubility in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of IRAK
Inhibitor 6. Solubility can vary slightly between batches and is significantly affected by the

purity of the DMSO.

Key Recommendations:

Always use fresh, anhydrous (hygroscopic) DMSO to achieve maximum solubility.[1][3]

Ultrasonication may be required to fully dissolve the compound.[1]

Quantitative Solubility Data:

Data Source
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 8.33 mg/mL 21.01 mM
Requires ultrasonic

assistance.

Selleck Chemicals 7 mg/mL 17.65 mM
Use fresh, moisture-

free DMSO.

Cayman Chemical - 10 mM -

Experimental Protocols
Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of IRAK Inhibitor 6.

Materials:

IRAK Inhibitor 6 (crystalline solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Caption: Workflow for preparing and storing IRAK Inhibitor 6 stock solutions.
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Procedure:

Weighing: Accurately weigh the desired amount of IRAK Inhibitor 6 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.965 mg of the compound (Molecular

Weight = 396.46).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

compound.

Dissolution: Vortex the mixture thoroughly. If the compound does not fully dissolve, place the

vial in an ultrasonic water bath for short intervals until the solution is clear.[1]

Verification: Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile tubes.[5]

Storage and Stability
Proper storage is critical to maintain the biological activity of IRAK Inhibitor 6.

Solid Form: The lyophilized powder should be stored at -20°C, desiccated. In this form, it is

stable for up to 3 years.[1][5]

Stock Solution in DMSO: Store aliquots of the stock solution at -20°C for short-term storage

(up to 1 year) or at -80°C for long-term storage (up to 2 years).[1] Once thawed for use, it is

recommended to use the aliquot within 3 months.[5] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
Procedure:

Thaw a single-use aliquot of the DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution into the appropriate cell culture medium or

assay buffer to achieve the desired final concentration.
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Important: It is crucial to consider the final concentration of DMSO in the working solution, as

high concentrations can be toxic to cells. It is recommended to keep the final DMSO

concentration below 0.5% in most cell-based assays.

Gently mix the working solution before adding it to the experimental setup.

Disclaimer
This product is for research use only and is not intended for human or veterinary use.[4] The

information provided in these application notes is for reference only. Researchers should

optimize protocols for their specific applications and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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